Cas no 1373223-32-5 (tert-Butyl ((1-aminocyclopropyl)methyl)carbamate hydrochloride)

• Product Name: tert-Butyl ((1-aminocyclopropyl)methyl)carbamate hydrochloride
• CAS No: 1373223-32-5
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• MDL: MFCD22201095
• CID: 4591956
• PubChem ID: 86346501
• Update Time: 2025-06-08

tert-Butyl ((1-aminocyclopropyl)methyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Amino-cyclopropylmethyl)-carbamic acid tert-butyl ester hydrochloride
• tert-Butyl ((1-aminocyclopropyl)methyl)carbamate hydrochloride
• tert-butyl N-[(1-aminocyclopropyl)methyl]carbamate;hydrochloride
• YEC22332
• 8309AH
• NE63929
• SB33135
• tert-butyl N-[(1-aminocyclopropyl)methyl]carbamate hydrochloride
• TERT-BUTYL ((1-AMINOCYCLOPROPYL)METHYL)CARBAMATE HCL
• 1373223-32-5
• MFCD22201095
• tert-Butyl((1-aminocyclopropyl)methyl)carbamatehydrochloride

• MDL： MFCD22201095
• Inchi： 1S/C9H18N2O2.ClH/c1-8(2,3)13-7(12)11-6-9(10)4-5-9;/h4-6,10H2,1-3H3,(H,11,12);1H
• InChI Key： FXDOAONLNZVUPB-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(NCC1(CC1)N)=O

Computed Properties

• Exact Mass: 222.1135055 g/mol
• Monoisotopic Mass: 222.1135055 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• Molecular Weight: 222.71

Additional information on tert-Butyl ((1-aminocyclopropyl)methyl)carbamate hydrochloride

Comprehensive Overview of tert-Butyl ((1-aminocyclopropyl)methyl)carbamate hydrochloride (CAS No. 1373223-32-5)

tert-Butyl ((1-aminocyclopropyl)methyl)carbamate hydrochloride (CAS No. 1373223-32-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a protected amine derivative, plays a pivotal role in the development of novel drug candidates, particularly in the fields of peptide chemistry and small molecule therapeutics. Its unique structural features, including the cyclopropyl ring and Boc-protected amine, make it a valuable intermediate for constructing complex molecular architectures.

The growing interest in tert-Butyl ((1-aminocyclopropyl)methyl)carbamate hydrochloride is closely tied to the rising demand for precision medicine and targeted drug delivery systems. Researchers are increasingly exploring its potential in modulating enzyme activity and receptor binding, which aligns with current trends in personalized healthcare. The compound's stability under physiological conditions and its ability to serve as a prodrug precursor have made it a subject of numerous studies in medicinal chemistry journals.

From a synthetic chemistry perspective, CAS 1373223-32-5 offers distinct advantages due to its orthogonal protecting group strategy. The tert-butyloxycarbonyl (Boc) group provides excellent protection for the amine functionality while remaining compatible with a wide range of coupling reagents and catalysts. This characteristic has led to its frequent application in solid-phase peptide synthesis (SPPS) and combinatorial chemistry approaches, which are currently hot topics in drug discovery forums.

The physicochemical properties of tert-Butyl ((1-aminocyclopropyl)methyl)carbamate hydrochloride contribute significantly to its utility in bio-conjugation chemistry. Its water solubility (enhanced by the hydrochloride salt form) and controlled release profile address common challenges in formulation science, making it particularly relevant for researchers investigating sustained-release formulations. These attributes have sparked discussions in pharmaceutical technology circles about its potential in biologic-drug conjugates.

Recent advancements in high-throughput screening methodologies have further elevated the importance of CAS 1373223-32-5 in lead optimization processes. The compound's structural rigidity imparted by the cyclopropyl moiety has shown promise in improving metabolic stability of candidate molecules, a key consideration in modern ADME/Tox studies. This has led to increased patent activity surrounding derivatives of this carbamate-protected amine scaffold.

In the context of green chemistry initiatives, tert-Butyl ((1-aminocyclopropyl)methyl)carbamate hydrochloride has gained attention for its potential in atom-economical transformations. The efficiency of its deprotection kinetics under mild acidic conditions aligns with the pharmaceutical industry's push toward sustainable synthesis routes. This aspect frequently appears in searches related to environmentally friendly chemical processes and process intensification.

The analytical characterization of CAS 1373223-32-5 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the compound's importance in quality control protocols. Its well-defined chromatographic behavior makes it a useful reference standard in method development for related amino acid derivatives. These applications are particularly relevant to laboratories focusing on GMP-compliant synthesis.

Looking toward future applications, researchers are investigating the potential of tert-Butyl ((1-aminocyclopropyl)methyl)carbamate hydrochloride in biomaterials science. Its ability to participate in click chemistry reactions while maintaining stereochemical integrity opens possibilities for creating functionalized polymers with precise molecular recognition properties. This aligns with current interests in smart biomaterials and tissue engineering scaffolds.

From a commercial perspective, the availability of CAS 1373223-32-5 through specialized chemical suppliers has expanded significantly, reflecting its growing importance in contract research organizations. The compound's shelf stability and well-documented handling procedures make it attractive for outsourced drug development projects, particularly those involving fragment-based drug design strategies that are currently trending in pharma collaborations.